(3'-Methoxy-biphenyl-3-yl)-acetic acid

• IUPAC Name: 2-[3-(3-methoxyphenyl)phenyl]acetic acid
• InChI: InChI=1S/C15H14O3/c1-18-14-7-3-6-13(10-14)12-5-2-4-11(8-12)9-15(16)17/h2-8,10H,9H2,1H3,(H,16,17)
• InChI Key: QJYWEINWHUVEEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=CC(=C2)CC(=O)O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID70374841
• Molecular Weight: 242.27 g/mol
• CAS RN: 669713-72-8

Description

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Scientific Research Applications

Fluorescence in Biomedical Analysis

6-Methoxy-4-quinolone (6-MOQ), derived from 5-methoxyindole-3-acetic acid, demonstrates strong fluorescence with a large Stokes' shift in aqueous media, making it suitable for biomedical analysis. It exhibits stable fluorescence across a wide pH range and is resistant to degradation by light and heat (Hirano et al., 2004).

Metabolite of L-Dopa

3-METHOXY-4-hydroxyphenylalanine (3-O-methyldopa) is a significant metabolite of L-dopa in animals and humans, exhibiting a longer biological half-life than L-dopa. It predominantly transforms into homovanillic acid (3-methoxy-4-hydroxyphenyl-acetic acid) and 3-methoxy-4-hydroxyphenyllactic acid (Bartholini et al., 1971).

Antioxidation Activities

(3-Hydroxy-4-methoxy phenyl) acetic acid, synthesized from isovanillin, demonstrates antioxidation properties. Its synthesis method is environmentally friendly, avoiding toxic cyanide, and it exhibits antioxidation activities assessed by DPPH radical scavenging method (Wenshan Ren, 2004).

Synthesis of Novel Compounds

The synthesis of 2-methylindole-3-acetic acid and its 5-methoxy derivative from phenylhydrazines and levulinic acid, and the subsequent formation of indole-benzimidazoles, indicates its utility in the creation of novel compounds (Wang et al., 2016).

Antimicrobial Properties

1,3,4-Thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid exhibit significant in vitro antimicrobial activities against several strains of microbes, highlighting its potential in the development of antimicrobial agents (Noolvi et al., 2016).

Crystal Structure Analysis

The compound 2-(3-Bromo-4-methoxyphenyl)acetic acid, synthesized by the regioselective bromination of 4-methoxyphenylacetic acid, provides insight into molecular structures through crystallographic analysis, aiding in the understanding of molecular interactions and properties (Guzei et al., 2010).

Electrochemical Hybridization Sensor

Poly(thiophen-3-yl-acetic acid 1,3-dioxo-1,3-dihydro-isoindol-2-yl ester) (PTAE) has been used in electrochemical hybridization sensors, demonstrating its application in biosensing and molecular recognition (Cha et al., 2003).